Cas no 2098154-28-8 ((E)-4-(4-(ethoxymethyl)piperidin-1-yl)-4-oxobut-2-enoic acid)

• Product Name: (E)-4-(4-(ethoxymethyl)piperidin-1-yl)-4-oxobut-2-enoic acid
• CAS No: 2098154-28-8
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5725790
• PubChem ID: 121201396
• Update Time: 2025-10-29

(E)-4-(4-(ethoxymethyl)piperidin-1-yl)-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2098154-28-8
• AKOS026709481
• 4-(4-(Ethoxymethyl)piperidin-1-yl)-4-oxobut-2-enoic acid
• F1907-5049
• (E)-4-(4-(ethoxymethyl)piperidin-1-yl)-4-oxobut-2-enoic acid
• (E)-4-[4-(ethoxymethyl)piperidin-1-yl]-4-oxobut-2-enoic acid

• Inchi： 1S/C12H19NO4/c1-2-17-9-10-5-7-13(8-6-10)11(14)3-4-12(15)16/h3-4,10H,2,5-9H2,1H3,(H,15,16)/b4-3+
• InChI Key： GCEKRADKFUGZDU-ONEGZZNKSA-N
• SMILES： O(CC)CC1CCN(C(/C=C/C(=O)O)=O)CC1

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8Ų

Additional information on (E)-4-(4-(ethoxymethyl)piperidin-1-yl)-4-oxobut-2-enoic acid

(E)-4-(4-(ethoxymethyl)piperidin-1-yl)-4-oxobut-2-enoic acid and Its Significance in Modern Chemical Biology: A Comprehensive Overview

CAS no. 2098154-28-8 corresponds to a specialized organic compound, (E)-4-(4-(ethoxymethyl)piperidin-1-yl)-4-oxobut-2-enoic acid, which has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its piperidine moiety and α,β-unsaturated carbonyl group, serves as a versatile scaffold for the development of novel pharmaceuticals and bioactive molecules.

The molecular structure of (E)-4-(4-(ethoxymethyl)piperidin-1-yl)-4-oxobut-2-enoic acid (CAS no. 2098154-28-8) incorporates a highly reactive α,β-unsaturated ketone, which is known to participate in various biochemical transformations. This feature makes it an attractive building block for synthetic chemists aiming to design molecules with specific biological activities. The presence of the piperidine ring further enhances its potential by providing a rigid framework that can interact with biological targets in a predictable manner.

In recent years, there has been growing interest in leveraging this compound for the development of drugs targeting neurological disorders. The piperidine scaffold is particularly relevant in this context, as it has been extensively studied for its ability to modulate neurotransmitter systems. For instance, derivatives of piperidine have shown promise in treating conditions such as epilepsy and Parkinson's disease by interacting with receptors and enzymes involved in neural signaling.

One of the most compelling aspects of (E)-4-(4-(ethoxymethyl)piperidin-1-yl)-4-oxobut-2-enoic acid is its role as a key intermediate in the synthesis of more complex bioactive molecules. Researchers have utilized this compound to develop novel inhibitors targeting enzymes implicated in cancer progression. The α,β-unsaturated carbonyl group serves as a critical site for further functionalization, allowing chemists to introduce various substituents that enhance binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the potential of this compound in the development of anti-inflammatory agents. The ethoxymethyl group attached to the piperidine ring contributes to the overall lipophilicity of the molecule, which is often an important factor in drug design. By optimizing this property, researchers have been able to develop derivatives that exhibit potent anti-inflammatory effects without significant side effects.

The pharmaceutical industry has also explored the use of (E)-4-(4-(ethoxymethyl)piperidin-1-yl)-4-oxobut-2-enoic acid (CAS no. 2098154-28-8) for the development of antibiotics and antiviral drugs. The structural features of this compound allow it to interfere with essential metabolic pathways in pathogens, thereby inhibiting their growth and replication. This has led to several promising candidates that are currently undergoing preclinical evaluation.

Another area where this compound has shown significant promise is in the field of drug delivery systems. Researchers have harnessed its ability to form stable complexes with other bioactive molecules, creating novel nanocarriers that improve drug solubility and bioavailability. These advancements have opened up new possibilities for treating diseases that are currently difficult to manage with conventional therapies.

The synthesis of (E)-4-(4-(ethoxymethyl)piperidin-1-y l)-4-o xobut -2 -enoic acid (CAS no. 2098154 - 28 -8) presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in simplifying these processes while maintaining high yields and purity. Techniques such as catalytic hydrogenation and asymmetric synthesis have been particularly useful in constructing the desired molecular framework efficiently.

In conclusion, (E)-4-(4-(ethoxymethyl)piperidin -1 -y l ) - 4 - oxobut -2 -enoic acid represents a cornerstone in modern chemical biology, offering a rich platform for drug discovery and development. Its unique structural features make it an invaluable tool for researchers seeking to design innovative therapeutic agents targeting a wide range of diseases. As our understanding of its biological interactions continues to grow, we can expect even more groundbreaking applications to emerge from this versatile compound.